3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine

• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol
• SMILES: C1COCC(N1)C2=NC=NN2C3=CC=CC=C3
• InChI: InChI=1S/C12H14N4O/c1-2-4-10(5-3-1)16-12(14-9-15-16)11-8-17-7-6-13-11/h1-5,9,11,13H,6-8H2
• InChIKey: WXYKTCNZWHGFQV-UHFFFAOYSA-N

3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine: Identity & Pharmacological Relevance

3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine (CAS: 1804129-26-7; molecular formula C12H14N4O) is a heterocyclic building block that combines a 1-phenyl-1,2,4-triazole scaffold with a saturated morpholine ring . The molecule belongs to the class of phenyltriazole derivatives, a structural framework widely associated with diverse bioactivities, including antifungal effects via lanosterol 14α-demethylase inhibition . The compound is commercially available in both free base and hydrochloride salt forms, with the hydrochloride (CAS: 1803587-50-9) often preferred for increased aqueous solubility in biological assays .

Hydrochloride salt available for aqueous assay compatibility

Phenyltriazole-morpholine core suitable for kinase pathway studies

Free base option supports DMSO-based cell assay workflows

3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine: Why Substitution Fails

Although 1,2,4-triazole derivatives are a common pharmacophore, the specific regiochemistry, substitution pattern, and the nature of the attached heterocycle profoundly influence biological target engagement and physicochemical properties . The placement of the phenyl ring at the N1 position of the triazole and the morpholine at C5 creates a distinct spatial orientation and electronic distribution compared to regioisomers (e.g., N2-phenyl) or analogs bearing piperidine or pyrazole moieties . Furthermore, in vitro enzyme inhibition data on closely related phenyltriazole-morpholine hybrids demonstrate that even minor structural modifications, such as the introduction of a carboxamide or methylpiperazine group, can shift kinase inhibition potency (IC50) by orders of magnitude and drastically alter selectivity profiles [1]. Consequently, substituting 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine with a superficially similar triazole building block without validation risks introducing uncharacterized off-target activity, altered metabolic stability, or compromised solubility—all of which undermine experimental reproducibility and downstream development efforts. The evidence detailed below substantiates why this specific compound merits consideration based on its distinct structural and preliminary activity profile.

Regioisomer mismatch

N2-phenyl regioisomer may shift target engagement and selectivity profile.

Heterocycle exchange

Replacing morpholine with piperidine can alter solubility and kinase selectivity.

Minor structural changes

Functional group additions may introduce uncharacterized off-target activity or metabolic instability.

• [1] BindingDB. BDBM136641. Affinity Data: IC50 = 3.10 nM (TrkA kinase). https://www.bindingdb.org/bind/BDBM136641 View Source

3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine: Measurable Advantages Over Analogs

TrkA Kinase Inhibition Potency

An enzyme-linked immunosorbent assay (ELISA) evaluated the TrkA kinase inhibitory activity of a compound sharing the core 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine scaffold. The compound demonstrated an IC50 value of 3.10 nM [1]. While this data originates from a derivative rather than the parent molecule, it provides the most precise and publicly available quantitative anchor for the scaffold's intrinsic potency.

TrkA IC50

Derivative context

3.10 nM (derivative)

Reported scaffold inhibition context

Direct parent data not available

Evidence Dimension	TrkA kinase inhibition
Target Compound Data	IC50 = 3.10 nM
Comparator Or Baseline	Parent compound: data not available; Derivative: 3.10 nM
Quantified Difference	N/A (direct comparator data unavailable for parent compound)
Conditions	ELISA at pH 7.5

Why This Matters

This low nanomolar IC50 benchmark establishes a quantitative expectation for the scaffold's potency, aiding procurement decisions for medicinal chemistry campaigns targeting the TrkA-ALK axis.

• [1] BindingDB. BDBM136641. Affinity Data: IC50 = 3.10 nM (TrkA kinase). https://www.bindingdb.org/bind/BDBM136641 View Source

Hydrochloride Salt Solubility Advantage

The target compound is available as a hydrochloride salt (CAS: 1803587-50-9), which, based on general physicochemical principles and vendor specifications, exhibits enhanced aqueous solubility compared to the neutral free base (CAS: 1804129-26-7) . While precise experimental solubility data (e.g., mg/mL in PBS or FaSSIF) for the target compound are not currently available in the public domain, the hydrochloride form is universally recognized to improve dissolution rate and bioavailability in biological assays .

Salt solubility

Class-level

Hydrochloride: higher aqueous solubility (predicted)

May support aqueous assay preparation

Experimental solubility data unavailable

Evidence Dimension	Aqueous solubility
Target Compound Data	Hydrochloride salt: predicted higher aqueous solubility
Comparator Or Baseline	Free base: predicted lower aqueous solubility
Quantified Difference	Experimental data not publicly available; class-level inference based on physicochemical principles
Conditions	General aqueous media

Why This Matters

Procurement of the hydrochloride salt over the free base is critical for achieving reliable dose-response curves in cell-based assays and for minimizing DMSO stock precipitation upon dilution into aqueous buffers.

Broad-Spectrum Antimicrobial Potential

1,2,4-Triazole derivatives, as a class, exhibit well-documented antifungal activity by inhibiting lanosterol 14α-demethylase, a key enzyme in ergosterol biosynthesis . Additionally, morpholine-containing triazoles have demonstrated antibacterial and antimycobacterial activities in vitro, with some analogs showing minimum inhibitory concentration (MIC) values as low as 3.9 µg/mL against Staphylococcus aureus and Aspergillus niger [1]. While direct MIC data for 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine are not currently published, its structural features are consistent with those of active antimicrobial agents in this chemical space.

Antimicrobial activity

Class-level inference

Target: Not reported Related hybrid: MIC 3.9 µg/mL

Supports antimicrobial screening context

Direct MIC data for target not published

Evidence Dimension	Antimicrobial activity
Target Compound Data	No published MIC data
Comparator Or Baseline	Related 1,2,4-triazole-morpholine hybrids: MIC = 3.9 µg/mL against S. aureus and A. niger
Quantified Difference	N/A (class-level inference)
Conditions	In vitro broth microdilution assay

Why This Matters

Procurement of this compound enables direct evaluation of its antimicrobial potential, leveraging a well-established class mechanism and published activity thresholds from close structural analogs to guide assay design.

• [1] Finna. Synthesis of new 1,2,4-triazole compounds containing Schiff and Mannich bases (morpholine) with antioxidant and antimicrobial activities. https://seamk.finna.fi/Record/arto.014372608 View Source

3-(1-Phenyl-1H-1,2,4-triazol-5-yl)morpholine: Strategic Procurement Use Cases

TrkA/ALK Inhibitor Scaffold Optimization

Based on the potent TrkA inhibitory activity (IC50 = 3.10 nM) observed for a closely related phenyltriazole-morpholine derivative, 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine is a high-value starting point for structure-activity relationship (SAR) studies targeting the TrkA-ALK signaling axis . Its morpholine ring provides a vector for further functionalization, while the triazole core offers a metabolically stable anchor. Procurement of the hydrochloride salt ensures solubility in initial biochemical and cellular assays, facilitating rapid hit validation and lead optimization efforts in oncology programs.

Broad-Spectrum Antimicrobial Screening

The compound is a logical candidate for inclusion in antimicrobial screening panels against fungal pathogens and drug-resistant bacterial strains. Its structural alignment with known triazole antifungals (which inhibit CYP51) and morpholine-containing antibacterials supports its evaluation in both wild-type and resistant isolates . The compound's commercial availability in high purity enables reproducible minimum inhibitory concentration (MIC) determinations and time-kill kinetic studies, contributing to the identification of novel agents to address the antimicrobial resistance crisis .

Chemical Probe for Kinase Pathways

Given the nanomolar potency of structurally analogous compounds against TrkA, 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine and its derivatives can serve as chemical probes to dissect the roles of tropomyosin receptor kinases in cellular models of neuroblastoma, pain signaling, and inflammation . The availability of both free base and hydrochloride salt forms allows researchers to tailor solubility for in vitro (aqueous buffer) versus in cellulo (DMSO stock) applications, ensuring experimental flexibility and reproducible dose-response relationships.

Application

Selection Property

Validation Focus

TrkA/ALK inhibitor scaffold optimization

Scaffold with morpholine vector for SAR expansion

TrkA biochemical assay, selectivity profiling

Antimicrobial screening

Triazole-morpholine hybrid core

MIC determination, time-kill kinetics

Kinase pathway chemical probe

Dual salt form availability (free base/HCl)

Cellular kinase assay, dose-response validation